![molecular formula C7H11NO B2379455 2-Azabicyclo[2.2.1]hept-5-en-3-ylmethanol CAS No. 1824405-35-7](/img/structure/B2379455.png)
2-Azabicyclo[2.2.1]hept-5-en-3-ylmethanol
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Overview
Description
2-Azabicyclo[2.2.1]hept-5-en-3-ylmethanol, also known as ABCHM, is a chemical compound that has gained significant attention in the field of scientific research due to its unique chemical properties and potential applications. ABCHM is a bicyclic compound that contains a nitrogen atom and an alcohol group, which makes it a versatile molecule with a wide range of potential applications. In
Scientific Research Applications
Synthesis Applications
2-Azabicyclo[2.2.1]hept-5-en-3-ylmethanol is a versatile compound in chemical synthesis. It has been used in the synthesis of various drug candidates and complex molecules:
Synthon Development : It serves as an extremely versatile synthon, particularly in the development of drug candidates. Bioresolution approaches have been utilized for the preparation of synthons derived from this compound (Holt-Tiffin, 2009).
Neuroexcitant Synthesis : It has been used in the synthesis of neuroexcitants like alpha-kainic acid, a chemical known for its excitatory effect on the nervous system (Hodgson, Hachisu, & Andrews, 2005).
Catalytic Applications : The compound has shown utility in ruthenium-catalyzed metathesis reactions, a process important for the synthesis of diverse organic compounds (Ishikura, Hasunuma, & Saijo, 2004).
Enzymatic Resolutions : Enzymatic processes have been developed for its resolution, leading to the preparation of enantiomerically pure lactams, crucial for pharmaceutical synthesis (Mahmoudian, Lowdon, Jones, Dawson, & Wallis, 1999).
Chemical Reactions and Modifications
The compound is also involved in various chemical reactions, highlighting its importance in organic chemistry:
Skeletal Rearrangements : It undergoes skeletal rearrangement under acidic conditions, a process important for the development of new chemical structures (Kobayashi, Ono, & Kato, 1992).
Phosphorylation Reactions : It has been used in phosphorylation reactions, which are essential for the synthesis of certain organic compounds (Sousa, Vale, Rodríguez-Borges, & García‐Mera, 2010).
Synthesis of Epibatidine Isomers : It has been involved in the synthesis of epibatidine isomers, which are important in the study of pain management and neurobiology (Cox & Malpass, 1999).
Mechanism of Action
Target of Action
The primary targets of 2-Azabicyclo[22It’s known that this compound is a versatile intermediate used in organic and medicinal chemistry .
Mode of Action
The specific mode of action of 2-Azabicyclo[22It’s known to be a versatile synthetic building block, implying that it can interact with various targets to form different compounds .
Biochemical Pathways
The compound is used as an intermediate in the synthesis of carbocyclic sugar amines, carbanucleosides, and carbocyclic dinucleotide analogues . It’s also used in the synthesis of therapeutic drugs .
Result of Action
The molecular and cellular effects of 2-Azabicyclo[2.2.1]hept-5-en-3-ylmethanol’s action would depend on the specific compounds it’s used to synthesize. For instance, when used in the synthesis of carbocyclic nucleosides, it could potentially influence DNA and RNA synthesis .
Action Environment
Environmental factors such as temperature and pH could potentially influence the compound’s action, efficacy, and stability. It’s generally recommended to store the compound in a dry, cool, and well-ventilated place .
properties
IUPAC Name |
2-azabicyclo[2.2.1]hept-5-en-3-ylmethanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO/c9-4-7-5-1-2-6(3-5)8-7/h1-2,5-9H,3-4H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSBGEVOWMREJOW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C=CC1NC2CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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